Cas no 761440-82-8 (2-methoxy-5-(4-methoxyphenyl)aniline)

• Product Name: 2-methoxy-5-(4-methoxyphenyl)aniline
• CAS No: 761440-82-8
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 4176687
• PubChem ID: 54971470
• Update Time: 2025-10-23

2-methoxy-5-(4-methoxyphenyl)aniline Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-amine, 4,4'-dimethoxy-
• 2-methoxy-5-(4-methoxyphenyl)aniline
• SCHEMBL12312330
• EN300-1142276
• DB-137752
• AKOS005975367
• 4,4'-Dimethoxy-[1,1'-biphenyl]-3-amine
• 761440-82-8

• Inchi： 1S/C14H15NO2/c1-16-12-6-3-10(4-7-12)11-5-8-14(17-2)13(15)9-11/h3-9H,15H2,1-2H3
• InChI Key： NFJPORSGUNOHIG-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C=C2)=CC=C(OC)C(N)=C1

Computed Properties

• Exact Mass: 229.110278721Da
• Monoisotopic Mass: 229.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-methoxy-5-(4-methoxyphenyl)aniline

Introduction to 2-Methoxy-5-(4-Methoxyphenyl)aniline (CAS No. 761440-82-8)

2-Methoxy-5-(4-methoxyphenyl)aniline, also known by its CAS number 761440-82-8, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a methoxy-substituted aniline core and a methoxyphenyl moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The molecular formula of 2-methoxy-5-(4-methoxyphenyl)aniline is C₁₃H₁₅NO₂, and its molecular weight is approximately 213.26 g/mol. The compound exists as a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for various synthetic transformations and biological assays.

In recent years, 2-methoxy-5-(4-methoxyphenyl)aniline has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of novel pharmaceuticals. For instance, researchers have explored its use in the development of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The methoxy groups on the aniline and phenyl rings provide additional steric and electronic effects that can enhance the binding affinity and selectivity of these compounds.

Beyond pharmaceutical applications, 2-methoxy-5-(4-methoxyphenyl)aniline has also shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and organic semiconductors. These materials have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune the electronic properties through chemical modifications further enhances its versatility in these applications.

The synthesis of 2-methoxy-5-(4-methoxyphenyl)aniline can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 4-methoxybenzeneamine with 1-bromo-3-methoxybenzene in the presence of a base such as potassium carbonate. This reaction typically proceeds via a nucleophilic aromatic substitution mechanism, yielding high yields of the desired product. Alternative synthetic strategies, such as palladium-catalyzed coupling reactions, have also been reported to improve efficiency and reduce byproduct formation.

The safety profile of 2-methoxy-5-(4-methoxyphenyl)aniline is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled with appropriate precautions, it is important to follow standard safety guidelines to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 2-methoxy-5-(4-methoxyphenyl)aniline (CAS No. 761440-82-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and chemical properties make it a valuable intermediate for synthesizing novel drugs and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.